Cas no 1375245-06-9 ((2R,3S)-2-{[(benzyloxy)carbonyl]amino}-3-methoxybutanoic acid)

• Product Name: (2R,3S)-2-{[(benzyloxy)carbonyl]amino}-3-methoxybutanoic acid
• CAS No: 1375245-06-9
• MF: C₁₃H₁₇NO₅
• MW: 267.277784109116
• CID: 6178076
• PubChem ID: 129362654
• Update Time: 2025-06-08

(2R,3S)-2-{[(benzyloxy)carbonyl]amino}-3-methoxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 1375245-06-9
• (2R,3S)-2-{[(benzyloxy)carbonyl]amino}-3-methoxybutanoic acid
• EN300-37101367

• Inchi： 1S/C13H17NO5/c1-9(18-2)11(12(15)16)14-13(17)19-8-10-6-4-3-5-7-10/h3-7,9,11H,8H2,1-2H3,(H,14,17)(H,15,16)/t9-,11+/m0/s1
• InChI Key： QUMPTEMSGZOMGE-GXSJLCMTSA-N
• SMILES： O(C)[C@@H](C)[C@H](C(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 267.11067264g/mol
• Monoisotopic Mass: 267.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 84.9Ų

Additional information on (2R,3S)-2-{[(benzyloxy)carbonyl]amino}-3-methoxybutanoic acid

Research Brief on (2R,3S)-2-{[(benzyloxy)carbonyl]amino}-3-methoxybutanoic acid (CAS: 1375245-06-9)

The compound (2R,3S)-2-{[(benzyloxy)carbonyl]amino}-3-methoxybutanoic acid (CAS: 1375245-06-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug development and synthesis. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of (2R,3S)-2-{[(benzyloxy)carbonyl]amino}-3-methoxybutanoic acid as a key intermediate in the synthesis of peptidomimetics and other bioactive molecules. Its stereochemistry and functional groups make it a versatile building block for the construction of complex molecular architectures. Researchers have successfully employed this compound in the synthesis of protease inhibitors, which are of particular interest in the treatment of viral infections and cancer.

In a study published in the Journal of Medicinal Chemistry, the compound was utilized in the development of novel inhibitors targeting the SARS-CoV-2 main protease. The researchers demonstrated that derivatives of (2R,3S)-2-{[(benzyloxy)carbonyl]amino}-3-methoxybutanoic acid exhibited potent inhibitory activity, with IC50 values in the nanomolar range. These findings suggest that this compound could serve as a promising scaffold for the design of antiviral agents.

Another area of research has explored the use of (2R,3S)-2-{[(benzyloxy)carbonyl]amino}-3-methoxybutanoic acid in the synthesis of chiral auxiliaries and catalysts. Its ability to induce stereoselectivity in chemical reactions has been leveraged in the production of enantiomerically pure pharmaceuticals. This is particularly relevant in the context of drug development, where the stereochemistry of a compound can significantly impact its efficacy and safety profile.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of (2R,3S)-2-{[(benzyloxy)carbonyl]amino}-3-methoxybutanoic acid. Recent advancements in flow chemistry and continuous manufacturing have shown potential in addressing these issues, offering more efficient and scalable production methods. Further research is needed to optimize these processes and ensure the compound's availability for preclinical and clinical studies.

In conclusion, (2R,3S)-2-{[(benzyloxy)carbonyl]amino}-3-methoxybutanoic acid (CAS: 1375245-06-9) represents a valuable tool in the arsenal of medicinal chemists and drug developers. Its unique structural features and biological activity make it a compound of interest for future research. Continued exploration of its applications and optimization of its synthesis will be critical in unlocking its full potential in the field of chemical biology and medicine.